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Compound of Interest

Compound Name:
12-Mercaptododecylphosphonic

acid

Cat. No.: B586950 Get Quote

Introduction

12-Mercaptododecylphosphonic acid (MDPA) is a bifunctional organic molecule crucial in

the field of materials science and surface chemistry.[1] Its unique structure, featuring a

phosphonic acid head group and a terminal thiol (-SH) group, allows it to form highly ordered,

self-assembled monolayers (SAMs) on a variety of metal oxide surfaces.[1] This technical

guide provides a comprehensive overview of MDPA, its physicochemical properties, and

detailed protocols for its application in forming SAMs, tailored for researchers and professionals

in drug development and materials science.

Physicochemical and Structural Data
The fundamental properties of 12-Mercaptododecylphosphonic acid are summarized below.

This data is essential for experimental design, solution preparation, and safety considerations.
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Property Value

Molecular Weight 282.38 g/mol

Chemical Formula C₁₂H₂₇O₃PS

CAS Number 159239-33-5

Appearance White to off-white powder

Melting Point 92-96 °C

Storage Temperature 2-8°C

Synonyms P-(12-Mercaptododecyl)phosphonic acid

Core Application: Self-Assembled Monolayers
(SAMs)
The primary application of MDPA is in the formation of SAMs, which are molecular assemblies

that spontaneously form on surfaces. The phosphonic acid group serves as a robust anchor to

metal oxide surfaces such as titanium dioxide (TiO₂), zirconium dioxide (ZrO₂), and indium tin

oxide (ITO), forming stable metal-oxygen-phosphonate (M-O-P) bonds.[1][2] The long dodecyl

chain promotes van der Waals interactions between adjacent molecules, leading to a densely

packed and ordered monolayer. The exposed terminal thiol groups can then be used for further

functionalization, such as immobilizing proteins, nanoparticles, or other biomolecules.[2]
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12-Mercaptododecylphosphonic Acid (MDPA) Structure

Functional Roles in SAM Formation
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Substrate Preparation

SAM Formation

Sonication in Acetone (10-15 min)

Sonication in Ethanol (10-15 min)

Sonication in DI Water (10-15 min)

Dry with N₂ Gas

O₂ Plasma / UV-Ozone (5-10 min)

Immerse Substrate in Solution

Immediate Transfer

Prepare 1 mM MDPA in Ethanol

Incubate (12-24h at RT)

Rinse with Ethanol

Dry with N₂ Gas

Functionalized Substrate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b586950?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92455665.htm
https://www.benchchem.com/pdf/Application_of_Thiol_PEG3_phosphonic_acid_in_Biosensor_Development.pdf
https://www.benchchem.com/product/b586950#12-mercaptododecylphosphonic-acid-molecular-weight
https://www.benchchem.com/product/b586950#12-mercaptododecylphosphonic-acid-molecular-weight
https://www.benchchem.com/product/b586950#12-mercaptododecylphosphonic-acid-molecular-weight
https://www.benchchem.com/product/b586950#12-mercaptododecylphosphonic-acid-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b586950?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

